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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428

Application Notes and Protocols for Koavone

Disclaimer: Koavone is a synthetic aromachemical used in fragrances and is not intended for
use in food, vape liquids, or for any internal use.[1] It is a raw material for fragrance
composition and should not be applied undiluted to the skin.[1] These notes are intended for
researchers, scientists, and professionals in laboratory and manufacturing settings where
Koavone is handled.

Introduction

Koavone is a colorless to pale yellow liquid with a woody, floral, and balsamic aroma.[1][2] It is
a synthetic substance, not found in nature, and is utilized in the formulation of perfumes,
cosmetics, soaps, candles, and air fresheners.[1] Chemically, it is identified as 3,4,5,6,6-
Pentamethylhept-3-en-2-one and its isomers.[2] Due to its chemical nature, proper handling
and disposal procedures are essential to ensure laboratory safety and environmental
protection.

Chemical and Physical Properties

The following table summarizes the key quantitative data for Koavone:
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Property Value Source
Molecular Formula C12H220 [2][3]
Molecular Weight 182.3 g/mol [21[31[4]
Appearance Colorless to pale yellow liquid [1][5]
Boiling Point ~200 °C to 260 °C [1][6]
Melting Point -25 °C [1]
Flash Point ~86 °C to 100 °C [61[7]
Density 0.87 g/cm?3 [1]
Vapor Pressure 15 Pa [1]

Solubility

Soluble in alcohols and oils

[6]

Log P

4.4

[1]3]

Health and Safety Hazards

Koavone is classified as a hazardous substance with the following primary concerns:

o Skin Sensitization: May cause an allergic skin reaction.[1][7][8]

e Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1][7][8]

» Eye Irritation: May cause mild eye irritation.[4]

o Skin Irritation: May cause skin irritation and/or dermatitis upon prolonged or repeated

exposure.[6][9]

¢ Inhalation: Inhalation of concentrated vapors may cause respiratory irritation.[4][6]

Experimental Protocols

This protocol outlines the essential steps for safely handling Koavone in a laboratory

environment.
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4.1.1 Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[6][10]

Eye Protection: Safety goggles or a face shield are required.[6][10]

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If ventilation is inadequate or when handling large quantities, a
respirator may be necessary.[6]

4.1.2 Engineering Controls

Ventilation: Work with Koavone in a well-ventilated area.[6] The use of a chemical fume
hood is recommended, especially when heating the substance.

Eye Wash Station: An accessible eye wash station should be available.

Safety Shower: A safety shower should be readily accessible.

4.1.3 Handling Procedures

Ensure all necessary PPE is correctly worn before handling Koavone.

Dispense the required amount of Koavone in a designated, well-ventilated area.

Avoid inhalation of vapors.[4][6]

Prevent contact with skin and eyes.[4][6]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly after handling.

4.1.4 Storage

Store in a cool, dry, dark, and well-ventilated place.[1][6]
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o Keep containers tightly closed and upright to prevent leakage.[9]

o Store away from heat, open flames, and strong oxidizing agents.[6][9]

4.2.1 Spill Cleanup

o Evacuate: If the spill is large, evacuate the immediate area.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert absorbent material like sand or vermiculite to contain the spill.[4][7]

o Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

[6]
e Clean: Clean the spill area with soap and water.
» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.
4.2.2 First Aid Measures

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation or a rash develops, seek medical attention.[6][11]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Continue rinsing. Seek medical attention if irritation
persists.[6][7]

 Inhalation: Move the affected person to fresh air. If symptoms develop, seek medical
attention.[6]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek medical advice.[6][7]

o Waste Collection: Collect all Koavone waste, including contaminated materials from spills, in
a clearly labeled, sealed container.

e Environmental Precaution: Do not release Koavone into the environment, including drains
and waterways.[6][7]
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e Regulatory Compliance: Dispose of the waste container in accordance with all applicable
local, regional, and national regulations for hazardous chemical waste.[6][7] This may involve
incineration or other approved methods for chemical waste disposal.

o Contaminated Packaging: Empty containers should be taken to an approved waste handling

site for recycling or disposal.[4][7]

Visualizations
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Caption: Workflow for Safe Handling of Koavone.
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Caption: Protocol for Koavone Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Koavone (IFF) - Hekserij [eng.hekserij.nl]

. Perfumers Apprentice - Koavone® (IFF) ** [shop.perfumersapprentice.com]
. iff.com [iff.com]

. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

. (2)-woody amylene, 81786-73-4 [thegoodscentscompany.com]

. chemicalbull.com [chemicalbull.com]

. finefrag.com [finefrag.com]

. perfumeextract.co.uk [perfumeextract.co.uk]

°
(o] (0] ~ (o)) ()] EEN w N =

. perfumersworld.com [perfumersworld.com]
e 10. Koavone Manufacturer | Floral Muguet Aroma Ingredient [chemicalbull.com]
e 11. hekserij.nl [hekserij.nl]

 To cite this document: BenchChem. [Best practices for handling and disposal of Koavone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176428#best-practices-for-handling-and-disposal-
of-koavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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